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Compound of Interest

Compound Name: 5-chloro-N-methylpyridin-2-amine

Cat. No.: B130578 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-chloro-N-methylpyridin-2-amine

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency management of 5-
chloro-N-methylpyridin-2-amine (CAS No. 4214-80-6). As a critical building block in synthetic

chemistry, a thorough understanding of its material safety profile is paramount to ensuring

laboratory safety and experimental integrity. This document moves beyond a standard Safety

Data Sheet (SDS) to provide causal explanations for handling protocols, empowering scientists

to make informed safety decisions.

Core Compound Identification and Properties
5-chloro-N-methylpyridin-2-amine is a substituted aminopyridine derivative. Its utility in

medicinal chemistry and materials science necessitates a clear understanding of its

fundamental properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b130578?utm_src=pdf-interest
https://www.benchchem.com/product/b130578?utm_src=pdf-body
https://www.benchchem.com/product/b130578?utm_src=pdf-body
https://www.benchchem.com/product/b130578?utm_src=pdf-body
https://www.benchchem.com/product/b130578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

Chemical Name
5-chloro-N-methylpyridin-2-

amine
[1]

Synonyms
5-Chloro-N-methyl-2-

pyridineamine
[2]

CAS Number 4214-80-6 [1]

Molecular Formula C₆H₇ClN₂ [1]

Molecular Weight 142.59 g/mol [1]

Comprehensive Hazard Analysis
The compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary risks involve acute toxicity upon ingestion or inhalation, as well as irritation to the skin,

eyes, and respiratory system. Understanding these classifications is the first step in designing a

self-validating safety protocol.

GHS Classification Hazard Class & Category Hazard Statement

Pictogram Hazard Class Statement Code & Text

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin.[1]

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled.[1]

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation

(Category 2A)

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity,

Single Exposure (Category 3)

H335: May cause respiratory

irritation.[1]
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Source: GHS Classification in accordance with 29 CFR 1910 (OSHA HCS)[1]

The causality is clear: the compound's chemical structure allows it to readily interact with

biological tissues. The "Harmful" classification (as opposed to "Fatal" or "Toxic") indicates a

moderate level of acute toxicity, but the primary operational risk is its irritant nature, which can

cause significant discomfort and inflammation upon contact or inhalation of dust.

Experimental Protocol: Safe Handling and Use
A self-validating safety workflow anticipates potential exposure points and builds in controls to

mitigate them. The following protocol is designed for handling 5-chloro-N-methylpyridin-2-
amine powder in a research laboratory setting.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

The first line of defense is to control the environment and protect the user.

Ventilation: All handling of the solid compound must occur within a certified chemical fume

hood.[1] This is non-negotiable and serves to control the inhalation hazard (H332, H335) by

capturing any airborne dust or aerosols at the source.

Eye Protection: Wear chemical safety goggles that conform to OSHA 29 CFR 1910.133 or

European Standard EN166.[3][4] A standard pair of safety glasses is insufficient; goggles

provide a seal that protects against dust entering the eyes and causing serious irritation

(H319).

Hand Protection: Use nitrile or other chemically resistant gloves inspected for integrity before

each use.[1] Proper glove removal technique (without touching the glove's outer surface) is

critical to prevent skin contact (H312, H315).[1]

Body Protection: A standard laboratory coat is required. For larger quantities or tasks with a

higher risk of spillage, consider a chemically resistant apron.

3.2. Step-by-Step Handling Procedure

Preparation: Designate a specific area within the fume hood for the procedure. Ensure all

necessary equipment (spatulas, weigh boats, glassware) is present to avoid reaching in and
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out of the hood.

Weighing: When weighing the powder, perform the operation on a balance located inside the

fume hood or in a dedicated ventilated balance enclosure. This is the point of highest

potential dust generation.

Dispensing: Use a spatula to carefully transfer the solid. Avoid pouring the powder, which

can create dust clouds. If creating a solution, add the solid to the solvent slowly while stirring

to minimize aerosolization.

Post-Handling: After use, decontaminate the spatula and work surface. Tightly close the

container.[1] Wash hands and any exposed skin thoroughly with soap and water.[1] Do not

eat, drink, or smoke in the laboratory area.[1]
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Workflow for Safe Handling of 5-chloro-N-methylpyridin-2-amine

1. Preparation & Control

2. Compound Handling

3. Post-Handling & Cleanup

Work within Chemical Fume Hood

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Weigh Solid Inside Hood
or Ventilated Enclosure

Carefully Transfer with Spatula
(Avoid Pouring)

Add Solid to Solvent Slowly
(If making a solution)

Decontaminate Tools & Work Surface

Securely Close Primary Container

Dispose of Contaminated Waste Properly

Remove PPE & Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for handling solid 5-chloro-N-methylpyridin-2-amine.
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Storage and Stability
Proper storage is crucial for maintaining the compound's integrity and preventing hazardous

situations.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][4]

This prevents reaction with atmospheric moisture and oxygen.

Security: The container should be stored in a locked cabinet or area accessible only to

authorized personnel.[1] This is mandated by the P405 precautionary statement.

Incompatibilities: Keep away from strong oxidizing agents.[1] These materials can react

exothermically with the amine functionality, creating a fire or explosion hazard.

Emergency Procedures: A Validating System
A robust safety plan includes clear, actionable steps for emergencies.

5.1. First Aid Measures

Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable

for breathing.[1] If symptoms like respiratory irritation persist, call a POISON CENTER or

doctor.

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water.[1] If skin irritation occurs, seek medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

Ingestion: Rinse mouth with water.[1] Call a POISON CENTER or doctor if you feel unwell.[1]

Do not induce vomiting.

5.2. Accidental Release (Spill) Protocol

In the event of a spill, the goal is to contain, clean, and decontaminate without creating

secondary hazards.
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Emergency Response Workflow: Solid Spill

Evacuate Personnel to a Safe Area
Ensure Area is Well-Ventilated

Wear Full PPE
(Respiratory Protection, Gloves, Goggles)

Prevent Further Spillage
Do Not Let Product Enter Drains

GENTLY Cover and Mix Spill
with Inert Absorbent (Sand, Vermiculite)

Sweep Up Mixture Carefully
(Avoid Creating Dust)

Place in a Closable, Labeled
Salvage Container for Disposal

Decontaminate Spill Area

Dispose of Waste via Approved
Waste Disposal Plant

Click to download full resolution via product page

Caption: Step-by-step procedure for managing a solid spill of the compound.
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Disposal Considerations
Chemical waste must be managed according to local, regional, and national regulations.

Method: Dispose of the material and its container at an approved hazardous waste disposal

plant.[1] Do not dispose of it in standard laboratory trash or down the drain.

Contaminated Packaging: Empty containers may retain product residue and should be

treated as hazardous waste.

Stability and Reactivity
Reactivity: No specific reactivity data is available, but the compound is expected to be stable

under recommended storage conditions.[1]

Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).[1]

Hazardous Decomposition: Under fire conditions, hazardous decomposition products can

form, including carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and

hydrogen chloride gas.[1]
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To cite this document: BenchChem. [5-chloro-N-methylpyridin-2-amine material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130578#5-chloro-n-methylpyridin-2-amine-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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